N-(3-Chlorophenyl) 3-aminobenzenesulfonamide
Description
N-(3-Chlorophenyl) 3-aminobenzenesulfonamide, also known as CPAS, is a chemical compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in water and organic solvents, making it a versatile compound for use in lab experiments. CPAS has a variety of biochemical and physiological effects on organisms, and is used in a range of scientific research applications. In
Scientific Research Applications
Chemical Synthesis and Properties
Studies have highlighted innovative approaches to synthesizing sulfonamide derivatives, emphasizing green chemistry principles and chemoselective reactions. For instance, Ebrahimi et al. (2015) developed highly selective and efficient reagents for acylation of amines in water, showcasing the synthesis of N-acyl-N-(4-chlorophenyl)-4-nitrobenzenesulfonamides under solvent-free conditions. This method stands out for its environmental friendliness and chemoselectivity, highlighting the potential of sulfonamide derivatives in synthetic chemistry (Ebrahimi et al., 2015).
Pharmacological Applications
Several studies have explored the antibacterial and anticancer properties of sulfonamide derivatives. For example, compounds bearing sulfonamide fragments, such as N-(2-amino-5-benzoylphenyl)-4-nitrobenzene sulfonamide hydrochloride, have been synthesized and evaluated for in vitro anti-cancer activity. These compounds exhibited significant cytotoxic activities against various cancer cell lines, indicating the therapeutic potential of sulfonamide derivatives in cancer treatment (Cumaoğlu et al., 2015).
Structural Analysis and Drug Design
The molecular design and structural analysis of sulfonamide derivatives have contributed to the development of novel anti-inflammatory agents. Salem et al. (2017) reported the synthesis of 4-aminobenzenesulfonamide conjugates with ibuprofen and indomethacin, which were evaluated for their anti-inflammatory activity. This study highlights the significance of structural modifications in enhancing the pharmacological properties of sulfonamide derivatives (Salem et al., 2017).
properties
IUPAC Name |
3-amino-N-(3-chlorophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O2S/c13-9-3-1-5-11(7-9)15-18(16,17)12-6-2-4-10(14)8-12/h1-8,15H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDVYFKMOPNABOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=CC=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70396987 |
Source
|
| Record name | 3-Amino-N-(3-chlorophenyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70396987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Chlorophenyl) 3-aminobenzenesulfonamide | |
CAS RN |
438017-93-7 |
Source
|
| Record name | 3-Amino-N-(3-chlorophenyl)benzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70396987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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